Cas no 898651-12-2 (N-4-({6-(4-methylphenyl)methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl}amino)phenylacetamide)

• Product Name: N-4-({6-(4-methylphenyl)methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl}amino)phenylacetamide
• CAS No: 898651-12-2
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5485767
• Update Time: 2025-11-01

N-4-({6-(4-methylphenyl)methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl}amino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[6-[(4-methylphenyl)methyl]-5-oxo-2H-1,2,4-triazin-3-yl]amino]phenyl]acetamide
• N-4-({6-(4-methylphenyl)methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl}amino)phenylacetamide

• Inchi： 1S/C19H19N5O2/c1-12-3-5-14(6-4-12)11-17-18(26)22-19(24-23-17)21-16-9-7-15(8-10-16)20-13(2)25/h3-10H,11H2,1-2H3,(H,20,25)(H2,21,22,24,26)
• InChI Key： MONJHDLKQDHHGA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NC(=O)C(CC3=CC=C(C)C=C3)=NN2)C=C1)(=O)C

Additional information on N-4-({6-(4-methylphenyl)methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl}amino)phenylacetamide

N-4-({6-(4-methylphenyl)methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl}amino)phenylacetamide: A Comprehensive Overview

The compound CAS No 898651-12-2, also known as N-4-({6-(4-methylphenyl)methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl}amino)phenylacetamide, is a highly specialized organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The molecular structure of N-4-{[6-(4-methylphenyl)methyl]-5-oxo-[1,2,4]triazin-[3]-yl}amino phenylacetamide is characterized by a complex arrangement of functional groups. The presence of a triazine ring system with an oxo group and a methyl-substituted phenyl group introduces significant electronic and steric effects. These features contribute to its ability to interact with biological targets, such as enzymes and receptors, which is critical for its pharmacological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to optimize its production. The use of microwave-assisted synthesis has further enhanced the reaction efficiency, reducing the time required for compound formation while maintaining high purity levels.

From a pharmacological perspective, this compound has demonstrated potential as a modulator of key cellular processes. Studies conducted in vitro have shown that it exhibits selective inhibition against certain kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. These findings underscore its potential as a lead compound for drug development.

Moreover, the compound's stability under physiological conditions has been evaluated through rigorous testing. Its ability to resist metabolic degradation suggests that it may have favorable pharmacokinetic properties, which are essential for drug candidates. Ongoing research is focused on understanding its bioavailability and tissue distribution to further assess its suitability as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been explored for its potential in material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers are investigating its ability to enhance the performance of these materials through tailored molecular design.

The development of this compound has been made possible through collaborative efforts between academic institutions and industry partners. Such collaborations have facilitated the sharing of resources and expertise, accelerating the pace of discovery. The integration of computational chemistry tools with experimental techniques has further enhanced the understanding of its molecular behavior.

Looking ahead, the future of CAS No 898651-12-2 lies in its continued exploration across diverse applications. As research progresses, it is anticipated that new insights into its mechanism of action will emerge, paving the way for innovative therapeutic strategies. The compound's versatility and unique properties position it as a valuable asset in both pharmacological and materials research.

In conclusion, N-{[6-(4-methylphenyl)methyl]-5H-[1], [2], [4]triazin-[3]-yl}amine phenylacetamide represents a significant advancement in chemical synthesis and drug discovery. Its structural complexity and functional diversity make it a compelling subject for further investigation. As research continues to unfold, this compound holds the promise of contributing to groundbreaking advancements in medicine and beyond.